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Get Quote
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In the vast repository of chemical entities, many compounds, despite their intriguing structures,
remain sparsely documented. CAS number 38445-24-8, also known as 2,2-dimethyl-2-(o-
tolyloxy)acetic acid or 2-methyl-2-(2-methylphenoxy)propanoic acid, is one such molecule. A
direct search for extensive experimental data on this specific compound yields limited results.
This guide, therefore, is constructed with a dual purpose: to present the known, calculated
properties of this molecule and to provide a robust, scientifically-grounded framework for its
study by drawing upon established principles and data from closely related structural analogs.
This approach allows us to build a comprehensive and actionable technical profile, empowering
researchers to confidently engage with this compound in their discovery workflows.

Core Molecular Identity and Physicochemical
Properties

Understanding the fundamental properties of a molecule is the bedrock of any research
endeavor. These characteristics govern its behavior in both chemical and biological systems.

The structure of 2,2-dimethyl-2-(o-tolyloxy)acetic acid is characterized by a propanoic acid
backbone with two methyl groups at the C2 position (a gem-dimethyl group), which is linked via
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an ether bond to an ortho-cresol (o-methylphenol) ring. This gem-dimethyl substitution is a key

structural motif found in various pharmacologically active molecules, as it can enhance

metabolic stability by blocking oxidative degradation at the alpha-carbon.

Table 1: Physicochemical Properties of CAS 38445-24-8

Property Value | Description Source | Method

CAS Number 38445-24-8 N/A
2-methyl-2-(2-

IUPAC Name ) ) IUPAC Nomenclature
methylphenoxy)propanoic acid
2,2-dimethyl-2-(o-

Synonyms ) ) N/A
tolyloxy)acetic acid

Molecular Formula C11H1403 Calculation

Molecular Weight 194.23 g/mol Calculation

_ CC1=CC=CC=C10C(C)

Canonical SMILES Structure

(C)C(=0)0
) Solid (Predicted based on

Physical Appearance Inference
analogs)

Melting Point Data not available N/A

Boiling Point Data not available N/A
Poorly soluble in water;

- Soluble in organic solvents like
Solubility Inference

methanol, ethyl acetate, and

dichloromethane (Predicted)

Proposed Synthesis and Methodology

While specific literature for the synthesis of CAS 38445-24-8 is not readily found, a reliable

synthetic route can be confidently proposed based on well-established reactions for analogous

phenoxypropanoic acids. The most logical and field-proven approach is a two-step sequence

involving a Williamson ether synthesis followed by ester hydrolysis.
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Diagram 1: Proposed Synthetic Workflow
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Caption: Proposed synthesis of CAS 38445-24-8 via ether formation and subsequent
hydrolysis.

Detailed Experimental Protocol (Proposed)

This protocol is a self-validating system; progress can be monitored at each stage using
standard analytical techniques like Thin-Layer Chromatography (TLC) and confirmed by
Nuclear Magnetic Resonance (NMR) spectroscopy upon isolation.

o Objective: To synthesize 2-methyl-2-(2-methylphenoxy)propanoic acid.
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o Step 1: Williamson Ether Synthesis (Ester Formation)

o To a stirred solution of o-cresol (1.0 eq) in acetone (10 mL/g of cresol), add anhydrous
potassium carbonate (K2COs, 1.5 eq). The base is crucial as it deprotonates the phenolic
hydroxyl group, forming a potent nucleophile. K2COs is a practical choice due to its
moderate basicity and ease of removal.

o Add ethyl 2-bromo-2-methylpropanoate (1.1 eq) to the suspension. The slight excess of
the electrophile ensures complete consumption of the valuable starting phenol.

o Heat the mixture to reflux (approx. 56°C for acetone) and maintain for 12-24 hours. The
reaction progress should be monitored by TLC, observing the consumption of o-cresol.

o After completion, cool the reaction to room temperature and filter off the inorganic salts
(K2COs and KBr byproduct).

o Concentrate the filtrate under reduced pressure to remove the acetone. The resulting
crude oil is the ethyl ester intermediate. It can be purified by column chromatography or
carried forward directly if sufficiently pure.

o Step 2: Saponification (Ester Hydrolysis)

o Dissolve the crude ethyl ester from the previous step in a mixture of ethanol and water
(e.g., a 3:1 ratio).

o Add sodium hydroxide (NaOH, 2.0 eq) and stir the mixture at room temperature or gentle
heat (e.g., 50°C) for 2-4 hours. Saponification is typically rapid but can be monitored by
TLC until the ester spot disappears.

o Remove the ethanol via rotary evaporation.

o Step 3: Acidification and Isolation

o Dilute the remaining aqueous solution with water and perform an extraction with a non-
polar solvent (e.g., diethyl ether or hexanes) to remove any unreacted, non-acidic starting
materials.
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o Cool the aqueous layer in an ice bath and acidify slowly with cold 2M hydrochloric acid
(HCI) until the pH is ~2. This step is critical to protonate the sodium carboxylate salt,
causing the desired carboxylic acid to precipitate out of the solution.

o Collect the resulting solid precipitate by vacuum filtration.
o Wash the solid with cold water to remove any remaining inorganic salts.

o Dry the solid under vacuum to yield the final product, 2,2-dimethyl-2-(o-tolyloxy)acetic
acid. Purity can be assessed by melting point and NMR.

Potential Applications and Mechanistic
Considerations

The structural class of phenoxyalkanoic acids is rich with biological activity. By examining the
function of its close analogs, we can infer high-potential research avenues for CAS 38445-24-
8.

o Agrochemical Research: Many phenoxyacetic and phenoxypropanoic acids are potent
herbicides that function as synthetic auxins, leading to uncontrolled growth in broadleaf
weeds.[1][2] Mecoprop, or (RS)-2-(4-Chloro-2-methylphenoxy)propanoic acid, is a widely
used example.[1]

o Research Rationale: CAS 38445-24-8 could be screened for herbicidal activity. The
specific substitution pattern (gem-dimethyl and o-methyl) may modulate its selectivity,
potency, and environmental degradation profile compared to existing compounds like
Mecoprop.[3]

e Drug Discovery and Development (Metabolic Disorders): The 2-methyl-2-phenoxypropanoic
acid core is the central pharmacophore of fibrates, a class of drugs used to treat
hyperlipidemia.[4] Fenofibrate and Clofibrate are prominent examples that act as peroxisome
proliferator-activated receptor alpha (PPARQ) agonists.[4][5]

o Research Rationale: Given its core similarity to fibrates, CAS 38445-24-8 is a prime
candidate for investigation as a modulator of PPARSs or other nuclear receptors involved in
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metabolic regulation. Its unique o-methyl substitution could alter receptor binding affinity
and selectivity, potentially leading to a differentiated pharmacological profile.

Supplier and Procurement Strategy

As of this writing, CAS 38445-24-8 is not listed as a stock item in the catalogs of major
chemical suppliers. This indicates that the compound must be sourced via custom synthesis.

For professionals requiring this molecule, the most effective procurement strategy is to engage
with a contract research organization (CRO) or a chemical synthesis company that specializes
in producing novel or rare compounds.

Table 2: Representative Companies Offering Custom Synthesis Services

Company Headquarters Service Focus

Custom synthesis, catalog

Bide Pharmatech Ltd. China
compounds
) Complex organic synthesis,
Toronto Research Chemicals Canada ]
analytical standards
S Custom synthesis, building
Amatek Scientific Co. Ltd. USA
blocks
Fine chemicals, custom
Fluorochem UK

synthesis

Disclaimer: This list is for informational purposes and does not constitute an endorsement.
Researchers should conduct their own due diligence when selecting a synthesis partner.

Conclusion

While 2,2-dimethyl-2-(o-tolyloxy)acetic acid (CAS 38445-24-8) is not a well-characterized
compound, its structure places it at the intersection of two highly significant classes of
molecules: phenoxyalkanoic acid herbicides and fibrate-class hypolipidemic agents. This guide
provides a robust, inferred framework for its synthesis and suggests clear, high-potential
avenues for its investigation in both agrochemical and pharmaceutical research. The lack of
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commercial availability presents a hurdle, but one that is readily overcome by custom
synthesis, opening the door for pioneering research into the unique biological activities this
specific substitution pattern may confer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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